Cas no 946284-35-1 (methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946284-35-1
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 6057375
• PubChem ID: 16883831
• Update Time: 2025-07-24

methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• methyl N-[4-[2-[4-(3-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• Carbamic acid, N-[4-[2-[4-(3-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-thiazolyl]-, methyl ester
• 946284-35-1
• VU0628595-1
• AKOS024488538
• methyl (4-(2-(4-(3-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)carbamate
• methyl N-(4-{2-[4-(3-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• F5011-0108

• Inchi： 1S/C18H22N4O4S/c1-25-15-5-3-4-14(11-15)21-6-8-22(9-7-21)16(23)10-13-12-27-17(19-13)20-18(24)26-2/h3-5,11-12H,6-10H2,1-2H3,(H,19,20,24)
• InChI Key： IQFNVBOBTMQPAR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=NC(CC(N2CCN(C3=CC=CC(OC)=C3)CC2)=O)=CS1

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Additional information on methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate

Recent Advances in the Study of Methyl N-(4-{2-4-(3-Methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate (CAS: 946284-35-1)

The compound methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate (CAS: 946284-35-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazole and piperazine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, to predict the compound's binding affinity to various biological targets. These studies have identified potential interactions with serotonin and dopamine receptors, suggesting its applicability in neurological disorders.

In vitro and in vivo experiments have further validated the compound's biological activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate exhibits significant inhibitory effects on specific enzyme systems involved in inflammatory pathways. This finding highlights its potential as an anti-inflammatory agent, with possible applications in treating conditions such as rheumatoid arthritis and neurodegenerative diseases.

Another area of interest is the compound's role in cancer research. Preliminary data from cell-based assays indicate that methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate may induce apoptosis in certain cancer cell lines by modulating key signaling pathways. Researchers are currently investigating its efficacy in combination therapies, aiming to overcome drug resistance mechanisms commonly observed in oncology.

Despite these promising findings, challenges remain in the development of methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, methyl N-(4-{2-4-(3-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate (CAS: 946284-35-1) represents a promising candidate for drug development across multiple therapeutic areas. Continued research efforts are essential to fully unlock its potential and address the existing challenges. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.